Cas no 82667-99-0 ((-)-Prinsepiol)

(-)-Prinsepiol structure
(-)-Prinsepiol structure
Product name:(-)-Prinsepiol
CAS No:82667-99-0
MF:C20H22O8
MW:390.384
CID:2012753
PubChem ID:3010931

(-)-Prinsepiol Chemical and Physical Properties

Names and Identifiers

    • (-)-Prinsepiol
    • 8,8'-dihydroxypinoresinol
    • pinorespiol
    • Prinsepiol
    • (3R,3aS,6R,6aS)-3,6-bis(4-hydroxy-3-methoxy-phenyl)-1,3,4,6-tetrahydrofuro[3,4-c]furan-3a,6a-diol
    • (3R,3aS,6R,6aS)-3,6-bis(4-hydroxy-3-methoxyphenyl)-1,3,4,6-tetrahydrofuro[3,4-c]furan-3a,6a-diol
    • CHEMBL470456
    • (3R,3aS,6R,6aS)-3,6-bis(4-hydroxy-3-methoxyphenyl)-1,3,4,6-tetrahydrofuro(3,4-c)furan-3a,6a-diol
    • 82667-99-0
    • 1H,3H-Furo[3,4-c]furan-3a,6a(4H,6H)-diol, 1,4-bis(4-hydroxy-3-methoxyphenyl)-, (1R,3aS,4R,6aS)-
    • Inchi: InChI=1S/C20H22O8/c1-25-15-7-11(3-5-13(15)21)17-19(23)9-28-18(20(19,24)10-27-17)12-4-6-14(22)16(8-12)26-2/h3-8,17-18,21-24H,9-10H2,1-2H3
    • InChI Key: IUWMJMIMXOEDKV-UHFFFAOYSA-N
    • SMILES: COc1cc(ccc1O)C1OCC2(O)C(OCC12O)c1ccc(O)c(OC)c1

Computed Properties

  • Exact Mass: 390.13146766Da
  • Monoisotopic Mass: 390.13146766Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 512
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.342999999999999
  • Topological Polar Surface Area: 118Ų

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